BAM(8-22)

• Molecular Formula: C91H127N25O23S
• Molecular Weight: 1971.2 g/mol
• InChI: InChI=1S/C91H127N25O23S/c1-48(2)76(94)88(138)103-46-72(120)105-64(19-11-36-100-91(97)98)89(139)116-37-12-20-70(116)87(137)110-62(30-32-73(121)122)81(131)113-68(42-52-45-102-58-16-7-5-14-56(52)58)85(135)114-67(41-51-44-101-57-15-6-4-13-55(51)57)84(134)109-63(33-38-140-3)82(132)115-69(43-74(123)124)86(136)112-66(40-50-23-27-54(118)28-24-50)83(133)108-61(29-31-71(93)119)80(130)106-59(17-8-9-34-92)78(128)107-60(18-10-35-99-90(95)96)79(129)111-65(77(127)104-47-75(125)126)39-49-21-25-53(117)26-22-49/h4-7,13-16,21-28,44-45,48,59-70,76,101-102,117-118H,8-12,17-20,29-43,46-47,92,94H2,1-3H3,(H2,93,119)(H,103,138)(H,104,127)(H,105,120)(H,106,130)(H,107,128)(H,108,133)(H,109,134)(H,110,137)(H,111,129)(H,112,136)(H,113,131)(H,114,135)(H,115,132)(H,121,122)(H,123,124)(H,125,126)(H4,95,96,99)(H4,97,98,100)/t59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,76-/m0/s1
• InChIKey: GOEYECACIBFJGZ-NPAGUKBMSA-N

BAM(8-22) Identity & Receptor Target Profile

BAM(8-22) is a 15-amino-acid C-terminal fragment (sequence VGRPEWWMDYQKRYG, MW 1971.22 Da) of the proenkephalin A-derived bovine adrenal medulla peptide 22 (BAM22). It functions as a potent, selective agonist at the human Mas-related G protein-coupled receptor X1 (MRGPRX1, formerly SNSR4) and its rodent orthologs MrgprC11 (mouse) and MrgprC (rat), with reported EC50 values at human MRGPRX1 ranging from 8 to 150 nM in calcium mobilization assays [1]. Critically, BAM(8-22) lacks the N-terminal met-enkephalin motif present in the full-length BAM22P (BAM(1-22)) and therefore displays no measurable affinity for classical μ, δ, or κ opioid receptors, a property that fundamentally distinguishes it from its parent peptide and from opioid receptor-targeting analgesics . The peptide sequence is identical across human, bovine, rat, and mouse species [2]. Commercially available BAM(8-22) is typically supplied as a synthetic peptide at ≥95% HPLC purity, soluble in water (≥1 mg/mL), with CAS number 412961-36-5 .

1

Target selectivity

MRGPRX1-selective agonist with no detectable opioid receptor binding; enables unambiguous receptor attribution studies.

2

Control requirement

Paired use with BAM(8-18) inactive control strongly recommended for verifying MRGPRX1-dependent effects.

3

Species conservation

Sequence identical across human, bovine, rat, and mouse; supports translational research models.

• [1] Lembo PM, Grazzini E, Groblewski T, O'Donnell D, Roy MO, Zhang J, Hoffert C, Cao J, Schmidt R, Pelletier M, Labarre M, Gosselin M, Fortin Y, Banville D, Shen SH, Strom P, Payza K, Dray A, Walker P, Ahmad S. Proenkephalin A gene products activate a new family of sensory neuron-specific GPCRs. Nat Neurosci. 2002 Mar;5(3):201-9. doi: 10.1038/nn815. PMID: 11850634. View Source
• [2] Chen H, Ikeda SR. Modulation of ion channels and synaptic transmission by a human sensory neuron-specific G-protein-coupled receptor, SNSR4/mrgX1, heterologously expressed in cultured rat neurons. J Neurosci. 2004 May 26;24(21):5044-53. doi: 10.1523/JNEUROSCI.0990-04.2004. PMID: 15163697. View Source

BAM(8-22) Substitution Risk & Specificity

BAM(8-22) cannot be functionally substituted by the full-length BAM22P (BAM(1-22)) or by alternative MRGPRX1 ligands without fundamentally altering the pharmacological profile of the experiment. BAM22P is a dual-target ligand that activates both MRGPRX1 and classical opioid receptors (μ, δ, κ) with high affinity, producing naloxone-reversible antinociception [1]. In contrast, BAM(8-22) is a pure MRGPRX1/SNSR agonist with complete insensitivity to naloxone and no detectable binding to opioid receptors, enabling unambiguous assignment of MRGPRX1-mediated effects without opioid confounds [2]. Similarly, surrogate MRGPRX1 agonists such as chloroquine exhibit approximately 1000-fold lower affinity at the human receptor and activate distinct downstream signaling ensembles, while the truncated peptide BAM(8-18) is functionally inert and serves only as a negative control [3]. These profound pharmacological differences mean that experimental conclusions—particularly in pain, itch, and sensory neuron studies—are irreducibly dependent on the specific ligand used, and generic or cost-driven substitution introduces a high risk of misattributed mechanism-of-action.

Full-length BAM22P (BAM(1-22))

Introduces high-affinity opioid receptor binding; dual-target profile prevents clean MRGPRX1 mechanism attribution and may confound naloxone-controlled experiments.

Chloroquine as alternative MRGPRX1 agonist

Reported affinity is approximately 1000-fold lower; divergent mouse Mrgpr subtype selectivity further limits translational relevance in rodent pain/itch models.

Structurally similar peptides (e.g., BAM(8-18))

Lacks C-terminal residues essential for MRGPRX1 activation; functionally inert and cannot substitute as agonist. Use only as negative control.

• [1] Cai M, Chen T, Quirion R, Hong Y. Dual effects of intrathecal BAM22 on nociceptive responses in acute and persistent pain—potential function of a novel receptor. Br J Pharmacol. 2004 Jan 12;141(3):423-30. doi: 10.1038/sj.bjp.0705637. PMID: 14718257. View Source
• [2] Simonin F, Kieffer BL. Two faces for an opioid peptide—and more receptors for pain research. Nat Neurosci. 2002 Mar;5(3):185-6. doi: 10.1038/nn0302-185. PMID: 11865303. View Source
• [3] Liu Q, Tang Z, Surdenikova L, Kim S, Patel KN, Kim A, Ru F, Guan Y, Weng HJ, Geng Y, Undem BJ, Kollarik M, Chen ZF, Anderson DJ, Dong X. Sensory neuron-specific GPCR Mrgprs are itch receptors mediating chloroquine-induced pruritus. Cell. 2009 Dec 24;139(7):1353-65. doi: 10.1016/j.cell.2009.11.034. PMID: 20004959. View Source

BAM(8-22) Comparator Evidence

MRGPRX1 Selectivity vs. BAM22P

BAM(8-22) is a proteolytic fragment of BAM22P that lacks the N-terminal YGGFM (met-enkephalin) motif and consequently displays zero measurable affinity for μ, δ, or κ opioid receptors, whereas the full-length BAM22P (BAM(1-22)) binds all three opioid receptor subtypes with high affinity, producing analgesia that is partially naloxone-reversible [1]. In intrathecal administration studies, BAM22P (5 nmol) increased tail-withdrawal latency to 193% of baseline, which was reduced to 119% of baseline upon systemic naloxone pretreatment, confirming a mixed opioid/non-opioid mechanism [2]. By contrast, BAM(8-22)-mediated effects at MRGPRX1/SNSR4 are completely insensitive to naloxone and to other classical opioid antagonists [3]. This pharmacological cleavage—opioid activity residing entirely in residues 1–7 and MRGPRX1 activity residing in residues 8–22—was definitively demonstrated by Lembo et al. (2002), who showed that BAM(8-22) retains full agonist potency at SNSR4 (EC50 = 14 nM) with no detectable opioid receptor binding [4].

MRGPRX1 Selectivity vs. BAM22P

Head-to-head

BAM(8-22)No opioid binding; naloxone-insensitive effects

BAM22P (1-22)High-affinity μ,δ,κ binding; naloxone-reversible analgesia

Supports MRGPRX1-specific pathway interpretation without opioid confounds.

Radioligand binding and intrathecal rat models; qualitative difference confirmed.

Evidence Dimension	Opioid receptor binding and naloxone sensitivity
Target Compound Data	BAM(8-22): No detectable binding to μ, δ, or κ opioid receptors; MRGPRX1/SNSR4 EC50 = 14 nM; effects completely naloxone-insensitive
Comparator Or Baseline	BAM22P (BAM(1-22)): High-affinity binding to μ, δ, κ opioid receptors (naloxone-displaceable); tail-withdrawal latency increase reduced from 193% to 119% of baseline by naloxone
Quantified Difference	Qualitative difference: opioid receptor activity present in BAM22P, completely absent in BAM(8-22). BAM22 produces ~35% naloxone-reversible analgesia; BAM(8-22) produces 100% naloxone-insensitive effects.
Conditions	Radioligand binding assays (guinea-pig brain membranes); intrathecal administration in rat tail-withdrawal assay; HEK293 cells expressing human SNSR3/SNSR4

Why This Matters

For studies requiring unambiguous attribution of effects to MRGPRX1 rather than opioid receptors, BAM(8-22) is the only appropriate tool compound; BAM22P introduces an irresolvable dual-target confound that precludes clean mechanistic interpretation.

• [1] Wollemann M, Benyhe S. Non-opioid actions of opioid peptides. Life Sci. 2004 Jun 4;75(3):257-70. doi: 10.1016/j.lfs.2003.12.005. PMID: 15135648. View Source
• [2] Cai M, Chen T, Quirion R, Hong Y. Dual effects of intrathecal BAM22 on nociceptive responses in acute and persistent pain—potential function of a novel receptor. Br J Pharmacol. 2004 Jan 12;141(3):423-30. doi: 10.1038/sj.bjp.0705637. PMID: 14718257. View Source
• [3] Che T, Roth BL. Molecular basis of opioid receptor signaling. Cell. 2023 Nov 22;186(24):5203-5219. doi: 10.1016/j.cell.2023.10.029. [Notes: BAM8-22 is a highly potent MRGPRX1 agonist that is inactive at classical opioid receptors.] View Source
• [4] Lembo PM, Grazzini E, Groblewski T, O'Donnell D, Roy MO, Zhang J, Hoffert C, Cao J, Schmidt R, Pelletier M, Labarre M, Gosselin M, Fortin Y, Banville D, Shen SH, Strom P, Payza K, Dray A, Walker P, Ahmad S. Proenkephalin A gene products activate a new family of sensory neuron-specific GPCRs. Nat Neurosci. 2002 Mar;5(3):201-9. doi: 10.1038/nn815. PMID: 11850634. View Source

MRGPRX1 Potency vs. Chloroquine

Chloroquine (CQ), the antimalarial drug, is a known activator of human MRGPRX1 and is occasionally used as a comparator agonist. However, direct quantitative comparison reveals that BAM(8-22) is approximately 1000-fold more potent at MRGPRX1 than chloroquine, with correspondingly ~2.5-fold greater efficacy [1]. In HEK293 cells stably expressing human MRGPRX1, BAM(8-22) activated the receptor with an EC50 in the range of 8–150 nM (depending on assay format), whereas chloroquine required millimolar concentrations (1 mM) to evoke comparable calcium responses [2]. Furthermore, at the rodent ortholog level, chloroquine activates mouse MrgprA3 but not mouse MrgprC11, whereas BAM(8-22) is a selective agonist for MrgprC11 with no activity at MrgprA3, demonstrating orthogonal receptor selectivity within the Mrgpr family [3]. This species-receptor divergence means that chloroquine cannot substitute for BAM(8-22) in studies targeting the MrgprC11/MRGPRX1 itch and pain axis.

Potency vs. Chloroquine

Head-to-head

BAM(8-22)EC50 8–150 nM (MRGPRX1)

Chloroquine~1000-fold lower affinity; millimolar range

Reported potency context supports MRGPRX1 agonist selection; chloroquine unsuitable for dose-response studies.

HEK293 calcium mobilization; mouse ortholog selectivity differs (MrgprC11 vs MrgprA3).

Evidence Dimension	Agonist potency at human MRGPRX1
Target Compound Data	BAM(8-22): EC50 = 8–150 nM at human MRGPRX1 (calcium mobilization, HEK293); 100% responder cells at 2 μM
Comparator Or Baseline	Chloroquine: ~1000-fold lower affinity; EC50 in high micromolar to millimolar range at human MRGPRX1; requires 1 mM for detectable calcium responses; ~2.5-fold lower efficacy
Quantified Difference	~1000-fold difference in affinity; ~2.5-fold difference in efficacy at MRGPRX1. Mouse receptor selectivity: BAM(8-22) activates MrgprC11 but not MrgprA3; chloroquine activates MrgprA3 but not MrgprC11.
Conditions	HEK293 cells stably expressing human MRGPRX1 or mouse MrgprC11/MrgprA3; Fura-2 calcium imaging; FLIPR assay

Why This Matters

The 1000-fold potency gap means that chloroquine is unsuitable as an MRGPRX1 tool agonist in most experimental contexts; its millimolar working concentration introduces off-target risks and precludes meaningful dose-response studies, making BAM(8-22) the only viable endogenous peptide ligand for investigating MRGPRX1 pharmacology.

• [1] Scite.ai. Development of 2,4-diaminopyrimidine derivatives as novel SNSR4 antagonists. Citing: Liu Q, Tang Z, Surdenikova L, et al. Cell 2009. [Notes: The MRGPRA3 ligand chloroquine also activated MRGPRX1, although affinity was 1000-fold and efficacy 2.5-fold reduced compared with BAM8-22.] View Source
• [2] Liu Q, Tang Z, Surdenikova L, Kim S, Patel KN, Kim A, Ru F, Guan Y, Weng HJ, Geng Y, Undem BJ, Kollarik M, Chen ZF, Anderson DJ, Dong X. Sensory neuron-specific GPCR Mrgprs are itch receptors mediating chloroquine-induced pruritus. Cell. 2009 Dec 24;139(7):1353-65. doi: 10.1016/j.cell.2009.11.034. PMID: 20004959. View Source
• [3] NCBI Bookshelf. Mrgpr-transfected cell line responses to pruritogens. Representative traces: MrgprC11-transfected cells respond to BAM8-22 (2 μM) but not CQ (1 mM). MrgprX1-transfected cells respond to CQ (1 mM) and BAM8-22 (2 μM). View Source

BAM(8-18) Inactivity & C-Terminal Requirement

The truncated analog BAM(8-18), which lacks the C-terminal tetrapeptide QKRYG (residues 19–22), is widely employed as an inactive negative control. In a controlled human psychophysical study, intradermal application of BAM(8-22) via cowhage spicules produced itch in 100% of 15 healthy volunteers, accompanied by pricking/stinging, burning, and mechanically evoked dysesthesias (alloknesis, hyperknesis, hyperalgesia), whereas BAM(8-18) produced weak or no sensations in the same subjects under identical conditions [1]. NMR structural studies reveal that BAM(8-22) possesses a stable α-helical conformation spanning residues BAM12–20 in aqueous solution, whereas BAM(8-18) exhibits a truncated α-helix (approximately BAM12–16) with reduced stability, providing a structural basis for the loss of agonist activity [2]. This functional dichotomy between BAM(8-22) and BAM(8-18) establishes the C-terminal residues as essential for MRGPRX1 activation and validates BAM(8-18) as a critical negative control for verifying MRGPRX1-dependent effects.

BAM(8-18) Inactivity

Head-to-head

BAM(8-22)Itch in 100% of subjects; nociceptive sensations

BAM(8-18)Weak or no sensations; truncated α-helix

Validates BAM(8-18) as matched negative control for MRGPRX1-dependent effects.

Human intradermal psychophysics; C-terminal QKRYG motif essential for activity.

Evidence Dimension	Functional agonist activity in human sensory neurons
Target Compound Data	BAM(8-22): Produced itch in 15/15 (100%) subjects; evoked pricking/stinging, burning, alloknesis, hyperknesis, hyperalgesia; effects insensitive to doxepin (antihistamine) pretreatment
Comparator Or Baseline	BAM(8-18): Produced weak or no sensations in the same subjects; lacks C-terminal QKRYG motif; α-helical structure truncated to BAM12–16 region
Quantified Difference	Qualitative categorical difference: active (BAM8-22) vs. inactive/weak (BAM8-18). BAM8-22 produced itch in 100% of subjects; BAM8-18 produced negligible sensory responses.
Conditions	Intradermal application via heat-inactivated cowhage spicules on volar forearm of 15 healthy human volunteers; sensations rated using labeled magnitude scale; with and without doxepin pretreatment

Why This Matters

Procurement of both BAM(8-22) (active agonist) and BAM(8-18) (inactive control) is essential for rigorous experimental design in itch and nociception studies; BAM(8-18) provides the only structurally matched negative control peptide that can confirm MRGPRX1 specificity of observed effects.

• [1] Sikand P, Dong X, LaMotte RH. BAM8-22 peptide produces itch and nociceptive sensations in humans independent of histamine release. J Neurosci. 2011 May 18;31(20):7563-7. doi: 10.1523/JNEUROSCI.1192-11.2011. PMID: 21593341. View Source
• [2] Solution Structural Determination and Dynamics Investigation of BAM8-22 and Truncated Peptides of BAM8-22 by NMR Spectroscopy and Molecular Dynamics Simulation. [Notes: BAM8-22 possesses a relatively well-defined α-helix structure during approximately BAM12-20 in aqueous solution; BAM8-18 α-helix stable approximately BAM12-16.] View Source

ML382 Allosteric Potentiation at MRGPRX1

The small-molecule positive allosteric modulator (PAM) ML382 enhances BAM(8-22) potency at human MRGPRX1 by >7-fold, shifting the BAM(8-22) EC50 from 18.7 nM to 2.9 nM in calcium mobilization assays without affecting maximal efficacy (Emax) [1]. In dorsal root ganglion (DRG) neurons from MrgprX1-humanized mice, co-application of ML382 (5 μM) with a sub-effective concentration of BAM(8-22) (0.5 μM) significantly increased inhibition of high-voltage-activated Ca2+ currents (ICa) compared to BAM(8-22) alone [2]. ML382 itself displays >100-fold selectivity for MRGPRX1 over MRGPRX2 and is inactive at a panel of 68 other GPCRs, ion channels, and transporters [3]. This allosteric potentiation is unique to the BAM(8-22)–MRGPRX1 pair and has been structurally validated by cryo-EM structures of the MRGPRX1–Gαq complex with BAM(8-22) and ML382 bound simultaneously (PDB: 8DWG) [4].

ML382 Allosteric Potentiation

Head-to-head

>7× EC50 shift (18.7 → 2.9 nM)

Enables lower BAM(8-22) concentrations for equivalent receptor activation in allosteric modulation studies.

ML382 selective for MRGPRX1; no agonist activity alone. Cryo-EM validated (PDB: 8DWG).

Evidence Dimension	Agonist potency with and without positive allosteric modulator
Target Compound Data	BAM(8-22) EC50 = 18.7 nM (alone); BAM(8-22) EC50 = 2.9 nM (with ML382). Fold enhancement: >7-fold.
Comparator Or Baseline	BAM(8-22) alone (EC50 = 18.7 nM; Emax = 100%). ML382 alone: no agonist activity.
Quantified Difference	EC50 reduction: 18.7 nM → 2.9 nM (>7-fold). Emax unchanged. ML382 EC50 for PAM activity = 190 nM.
Conditions	HEK293 cells expressing human MRGPRX1; calcium mobilization assay. DRG neurons from MrgprX1-humanized mice; whole-cell patch-clamp recording of ICa.

Why This Matters

The availability of a validated PAM (ML382) that selectively potentiates BAM(8-22) by 7-fold enables experimental designs where lower BAM(8-22) concentrations can be used to achieve equivalent receptor activation, reducing peptide consumption and cost while maintaining pharmacological efficacy—a practical procurement consideration for high-throughput or longitudinal studies.

• [1] Wen W, Wang Y, Li Z, Tseng PY, McManus OB, Wu M, Li M, Lindsley CW, Dong X, Hopkins CR. Discovery and characterization of 2-(cyclopropanesulfonamido)-N-(2-ethoxyphenyl)benzamide, ML382: a potent and selective positive allosteric modulator of MrgX1. ChemMedChem. 2015 Jan;10(1):57-61. doi: 10.1002/cmdc.201402277. PMID: 25377530. View Source
• [2] Li Z, Tseng PY, Tiwari V, Xu Q, He SQ, Wang Y, Zheng Q, Han L, Wu M, Hohmann AG, Dong X. Targeting human Mas-related G protein-coupled receptor X1 to inhibit persistent pain. Proc Natl Acad Sci USA. 2017 Feb 21;114(10):E1996-E2005. doi: 10.1073/pnas.1615255114. PMID: 28223512. View Source
• [3] GLPBIO. ML 382 product information. Selective MRGPRX1 positive allosteric modulator (EC50 = 190 nM). Exhibits selectivity for MrgX1 over MrgX2, MrgC11 and a panel of 68 other GPCRs, ion channels and transporters. Enhances BAM (8-22) potency at MRGPRX1 by 7-fold. View Source
• [4] RCSB PDB. 8DWG: CryoEM structure of Gq-coupled MRGPRX1 with peptide ligand BAM8-22 and positive allosteric modulator ML382. Deposited 2022-08-01. View Source

Histamine-Independent Itch Pathway

BAM(8-22) evokes itch and nociceptive sensations in humans through a histamine-independent, MRGPRX1-mediated mechanism that is mechanistically distinct from histamine-induced itch. In a controlled study of 15 healthy volunteers, BAM(8-22) application produced robust itch, pricking/stinging, and burning sensations in all subjects, accompanied by dysesthesias (alloknesis, hyperknesis, hyperalgesia) but no wheal or neurogenic flare—a signature distinct from histamine-induced responses that include wheal and flare [1]. Pretreatment of the skin with the antihistamine cream doxepin completely abolished histamine-induced itch and skin reactions but failed to inhibit BAM(8-22)-evoked sensations and dysesthesias, providing direct evidence of histamine-independent pruriception [2]. This contrasts with classical pruritogens such as histamine (H1/H4 receptor-mediated) and β-alanine (MRGPRD-mediated), which operate through distinct receptor systems and respond differentially to antihistamines [3]. The histamine independence of BAM(8-22)-induced itch positions it as the preferred tool for investigating non-histaminergic pruriceptive pathways relevant to chronic itch conditions that are refractory to antihistamine therapy.

Histamine-Independent Itch Pathway

Head-to-head

BAM(8-22)Itch resistant to antihistamine (doxepin); no wheal/flare

HistamineItch abolished by doxepin; wheal and flare present

Supports non-histaminergic pruriception research; relevant to antihistamine-resistant chronic itch models.

Human volunteer study (n=15); MRGPRX1-mediated, distinct from H1/H4 pathways.

Evidence Dimension	Antihistamine sensitivity of itch induction in humans
Target Compound Data	BAM(8-22): Produced itch in 15/15 subjects; sensations included pricking/stinging, burning, alloknesis, hyperknesis, hyperalgesia; no wheal or flare; doxepin pretreatment did NOT reduce BAM8-22-evoked itch or dysesthesias
Comparator Or Baseline	Histamine: Produced itch with wheal and flare; doxepin pretreatment completely abolished histamine-induced itch, dysesthesias, and skin reactions. β-alanine: evokes itch via MRGPRD, distinct receptor mechanism.
Quantified Difference	Categorical: BAM8-22 itch is 100% antihistamine-resistant; histamine itch is >95% antihistamine-sensitive. BAM8-22 itch lacks wheal/flare; histamine itch includes wheal and neurogenic flare.
Conditions	Intradermal application via cowhage spicules on volar forearm of 15 healthy volunteers; sensations rated on labeled magnitude scale; ± doxepin cream pretreatment; visual inspection for wheal/flare

Why This Matters

For researchers investigating chronic itch conditions unresponsive to antihistamines (e.g., cholestatic pruritus, atopic dermatitis, neuropathic itch), BAM(8-22) is the essential endogenous peptide tool for activating the clinically relevant non-histaminergic MRGPRX1 itch pathway, whereas histamine or β-alanine address different receptor mechanisms.

• [1] Sikand P, Dong X, LaMotte RH. BAM8-22 peptide produces itch and nociceptive sensations in humans independent of histamine release. J Neurosci. 2011 May 18;31(20):7563-7. doi: 10.1523/JNEUROSCI.1192-11.2011. PMID: 21593341; PMCID: PMC3111068. View Source
• [2] LaMotte RH, Dong X, Sikand P. BAM8-22 peptide produces itch and nociceptive sensations in humans independent of histamine release. J Neurosci. 2011;31(20):7563-7567. [Specifically: doxepin pretreatment inhibited histamine-induced but not BAM8-22-evoked sensations.] View Source
• [3] Klein A, Solinski HJ, Malewicz NM, Ieong HF, Sypek EI, Shimada SG, Ru F, Undem BJ, Dong X, LaMotte RH. Pruriception and neuronal coding in nociceptor subtypes in human and nonhuman primates. eLife. 2021 Apr 23;10:e64506. doi: 10.7554/eLife.64506. [Notes: β-alanine evokes itch via MRGPRD; BAM8-22 evokes itch via MRGPRX1.] View Source

BAM(8-22) Research Applications

MRGPRX1 Calcium & Radioligand Assays

BAM(8-22) is the definitive endogenous agonist for characterizing MRGPRX1 (SNSR4) receptor pharmacology in recombinant cell systems. With EC50 values of 8–150 nM in calcium mobilization assays (HEK293-hMRGPRX1) and 14 nM at SNSR4, it provides a reproducible benchmark for screening novel synthetic agonists, antagonists, and positive allosteric modulators [1]. The peptide's complete opioid receptor inactivity ensures that observed signals are unambiguously MRGPRX1-mediated, unlike BAM22P, which introduces opioid confounds [2]. Researchers should procure both BAM(8-22) (active) and BAM(8-18) (inactive control) to validate receptor specificity, and consider ML382 co-application for experiments requiring enhanced potency at sub-saturating agonist concentrations .

Non-Histaminergic Pruritus Models

BAM(8-22) is the preferred tool for activating the non-histaminergic, MRGPRX1-dependent itch pathway, which is clinically relevant to antihistamine-resistant chronic pruritus conditions including cholestatic pruritus, atopic dermatitis, and neuropathic itch [1]. In human studies, BAM(8-22) reliably produces itch in all subjects with a sensory signature (burning, pricking/stinging, mechanically evoked dysesthesias) distinct from histamine itch and resistant to doxepin pretreatment [2]. In mice, intrathecal BAM(8-22) (3 nmol) induces scratching behavior via MrgprC11 and augments scratching in cholestatic pruritus models, providing a translational bridge between rodent and human itch research . Procurement considerations should include the need for BAM(8-18) as a negative control and appropriate vehicle controls for intradermal or intrathecal delivery routes.

MRGPRX1 Analgesic Target Validation

BAM(8-22) enables investigation of MRGPRX1-mediated analgesia without opioid receptor engagement, addressing the critical need for non-addictive pain therapeutics. In MrgprX1-humanized mice, intrathecal BAM(8-22) (0.5 mM, 5 μL) inhibited high-voltage-activated Ca2+ currents in DRG neurons, attenuated spinal nociceptive synaptic transmission, and reduced evoked, persistent, and spontaneous pain behaviors following nerve injury without causing observable side effects [1]. In bone cancer pain models, intrathecal BAM(8-22) dose-dependently attenuated spontaneous pain behaviors with peak effects at 2 hours post-administration [2]. These effects are naloxone-insensitive, confirming a purely non-opioid mechanism. For pain researchers, BAM(8-22) provides a pharmacological tool to validate MRGPRX1 as a target for novel analgesics while avoiding the confounding opioid activity of BAM22P .

MRGPRX1 Structural Biology

BAM(8-22) has been successfully used as the cognate peptide ligand in multiple high-resolution cryo-EM structures of MRGPRX1, including MRGPRX1–Gαq complexes with BAM(8-22) alone (PDB: 8JGF), with BAM(8-22) and the PAM ML382 simultaneously (PDB: 8DWG), and MRGPRX1–Gi1 complexes (PDB: 8JGB) [1]. These structures have revealed the shallow orthosteric binding pocket, the critical role of TM6 and ECL3 in BAM(8-22) recognition, and the allosteric modulation mechanism of ML382 [2]. The commercial availability of high-purity synthetic BAM(8-22) (≥95% HPLC) with verified sequence and mass makes it suitable for structural biology applications requiring defined, homogeneous ligand preparations . Procurement for structural studies should specify trifluoroacetate salt form and verify batch-specific purity documentation.

Application

Selection Property

Validation Focus

MRGPRX1 receptor pharmacology assays

Opioid-inactive agonist profile

MRGPRX1-specific signal attribution

Non-histaminergic pruritus research models

Histamine-independent itch induction

Antihistamine-resistant pruriception endpoints

Non-opioid pain pathway studies

Naloxone-insensitive mechanism

MRGPRX1-mediated pain behavior endpoints

MRGPRX1 structural biology

High-purity synthetic peptide (≥95% HPLC)

Batch-specific purity and salt form documentation

• [1] Guo L, Zhang Y, Fang G, Tie L, Zhuang Y, Xue C, Liu Q, Zhang M, Zhu K, You C, Xu P, Yuan Q, Zhang C, Liu L, Rong N, Peng S, Liu Y, Wang C, Luo X, Lv Z, Kang D, Yu X, Zhang C, Jiang Y, Dong X, Zhou J, Liu Z, Yang F, Eric Xu H, Sun JP. Ligand recognition and G protein coupling of the human itch receptor MRGPRX1. Nat Commun. 2023 Aug 17;14(1):5004. doi: 10.1038/s41467-023-40705-z. PMID: 37591889. View Source
• [2] Key domains and residues of the receptor MRGPRX1 recognizing the peptide ligand BAM8-22. Peptides. 2023 Mar;161:170927. doi: 10.1016/j.peptides.2022.170927. [Notes: TM6 and ECL3 identified as critical domains; F237A mutation completely abolishes BAM8-22 activation.] View Source